Cas no 2228310-21-0 ((3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutyl)methanamine)

(3,3-Difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine is a fluorinated cyclobutyl derivative featuring an imidazo[1,2-a]pyridine scaffold, a structure of interest in medicinal chemistry due to its potential bioisosteric and pharmacokinetic properties. The difluorocyclobutyl moiety enhances metabolic stability and lipophilicity, while the methanamine group provides a versatile handle for further derivatization. This compound may serve as a key intermediate in the synthesis of small-molecule therapeutics, particularly in targeting central nervous system (CNS) disorders or inflammation, where imidazo[1,2-a]pyridine derivatives have demonstrated activity. Its rigid cyclobutyl core and fluorine substitution contribute to improved binding selectivity and resistance to oxidative degradation.
(3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutyl)methanamine structure
2228310-21-0 structure
Product Name:(3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutyl)methanamine
CAS No:2228310-21-0
MF:C12H13F2N3
MW:237.248529195786
CID:6276698
PubChem ID:165850444
Update Time:2025-05-22

(3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutyl)methanamine
    • EN300-1952948
    • (3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
    • 2228310-21-0
    • Inchi: 1S/C12H13F2N3/c13-12(14)6-11(7-12,8-15)9-5-16-10-3-1-2-4-17(9)10/h1-5H,6-8,15H2
    • InChI Key: ZJCDGRIVYJPDNT-UHFFFAOYSA-N
    • SMILES: FC1(CC(CN)(C2=CN=C3C=CC=CN23)C1)F

Computed Properties

  • Exact Mass: 237.10775375g/mol
  • Monoisotopic Mass: 237.10775375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.3Ų

(3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1952948-0.05g
(3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
2228310-21-0
0.05g
$1308.0 2023-09-17
Enamine
EN300-1952948-0.1g
(3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
2228310-21-0
0.1g
$1371.0 2023-09-17
Enamine
EN300-1952948-0.25g
(3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
2228310-21-0
0.25g
$1432.0 2023-09-17
Enamine
EN300-1952948-0.5g
(3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
2228310-21-0
0.5g
$1495.0 2023-09-17
Enamine
EN300-1952948-1.0g
(3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
2228310-21-0
1g
$1557.0 2023-05-27
Enamine
EN300-1952948-2.5g
(3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
2228310-21-0
2.5g
$3051.0 2023-09-17
Enamine
EN300-1952948-5.0g
(3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
2228310-21-0
5g
$4517.0 2023-05-27
Enamine
EN300-1952948-10.0g
(3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
2228310-21-0
10g
$6697.0 2023-05-27
Enamine
EN300-1952948-1g
(3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
2228310-21-0
1g
$1557.0 2023-09-17
Enamine
EN300-1952948-5g
(3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine
2228310-21-0
5g
$4517.0 2023-09-17

Additional information on (3,3-difluoro-1-{imidazo1,2-apyridin-3-yl}cyclobutyl)methanamine

(3,3-Difluoro-1-{Imidazo[1,2-A]Pyridin-3-Yl}Cyclobutyl)Methanamine: A Comprehensive Overview

Introduction

The compound (3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine with CAS number 2228310-21-0 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design and development. The molecule's structure incorporates a cyclobutane ring, which is fused with an imidazo[1,2-a]pyridine moiety and substituted with a difluoro group, making it a versatile building block for various chemical transformations.

Chemical Structure and Properties

The molecular structure of (3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine is characterized by its cyclobutane ring, which serves as a central framework. The imidazo[1,2-a]pyridine group attached to the cyclobutane ring introduces aromaticity and enhances the molecule's stability. The presence of the difluoro substituent at the 3-position of the cyclobutane ring adds electronic diversity and can influence the molecule's reactivity in various chemical reactions.

Recent studies have highlighted the importance of such bicyclic structures in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The methanamine group further enhances the molecule's flexibility and potential for forming hydrogen bonds, which are critical in drug-receptor interactions.

Synthesis and Applications

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine core. This is followed by cycloaddition reactions or other cyclization techniques to form the cyclobutane ring. The introduction of the difluoro group and methanamine substituent requires precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its use as a precursor for more complex molecules with therapeutic potential. For instance, researchers have explored its role in developing novel kinase inhibitors and other bioactive agents. The compound's ability to act as a scaffold for further functionalization makes it invaluable in drug discovery programs.

Recent Research Findings

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of (3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinities towards several target proteins, suggesting its potential as a lead compound in drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Conclusion

In summary, (3,3-difluoro-1-{imidazo[1,2-a]pyridin-3-yl}cyclobutyl)methanamine (CAS No: 2228310-21-0) is a versatile compound with significant potential across multiple disciplines. Its distinctive structure and functional groups make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.